Cas no 2008621-61-0 (tert-butyl N-6-(2-methylphenyl)-6-oxohexylcarbamate)

• Product Name: tert-butyl N-6-(2-methylphenyl)-6-oxohexylcarbamate
• CAS No: 2008621-61-0
• MF: C₁₈H₂₇NO₃
• MW: 305.411885499954
• MDL: MFCD30499489
• CID: 5172976
• PubChem ID: 125528451
• Update Time: 2025-10-28

tert-butyl N-6-(2-methylphenyl)-6-oxohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• CID 125528451
• Carbamic acid, N-[6-(2-methylphenyl)-6-oxohexyl]-, 1,1-dimethylethyl ester
• tert-butyl N-6-(2-methylphenyl)-6-oxohexylcarbamate

• MDL： MFCD30499489
• Inchi： 1S/C18H27NO3/c1-14-10-7-8-11-15(14)16(20)12-6-5-9-13-19-17(21)22-18(2,3)4/h7-8,10-11H,5-6,9,12-13H2,1-4H3,(H,19,21)
• InChI Key： BPHOUSKYYCCYQI-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCCCCCC(C1=CC=CC=C1C)=O

Experimental Properties

• Density: 1.024±0.06 g/cm3(Predicted)
• Boiling Point: 448.4±28.0 °C(Predicted)
• pka: 12.89±0.46(Predicted)

Additional information on tert-butyl N-6-(2-methylphenyl)-6-oxohexylcarbamate

Comprehensive Overview of tert-butyl N-6-(2-methylphenyl)-6-oxohexylcarbamate (CAS No. 2008621-61-0)

The compound tert-butyl N-6-(2-methylphenyl)-6-oxohexylcarbamate, identified by its CAS number 2008621-61-0, is a specialized organic molecule with significant applications in pharmaceutical and chemical research. This carbamate derivative is characterized by its unique structural features, including a tert-butyl group and a 2-methylphenyl moiety, which contribute to its stability and reactivity. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug development and material science.

In recent years, the demand for carbamate-based compounds has surged, driven by their versatility in synthetic chemistry. tert-butyl N-6-(2-methylphenyl)-6-oxohexylcarbamate stands out as a key intermediate in the synthesis of more complex molecules. Its CAS no. 2008621-61-0 is frequently searched in academic databases and chemical catalogs, reflecting its growing importance. The compound's oxohexyl chain and N-carbamate functionality make it a valuable building block for designing novel therapeutics and agrochemicals.

One of the most discussed topics in the scientific community is the role of tert-butyl-protected compounds in green chemistry. tert-butyl N-6-(2-methylphenyl)-6-oxohexylcarbamate aligns with this trend, as its tert-butyl group offers protection during synthetic processes, reducing unwanted side reactions. This feature is particularly relevant for researchers exploring sustainable synthesis methods. Additionally, the compound's 2-methylphenyl component has been studied for its potential bioactivity, making it a subject of interest in medicinal chemistry.

The CAS no. 2008621-61-0 is often associated with queries about its solubility, stability, and purification methods. These practical considerations are critical for laboratories handling the compound. For instance, the tert-butyl N-6-(2-methylphenyl)-6-oxohexylcarbamate exhibits moderate solubility in organic solvents like dichloromethane and ethyl acetate, which is a common search topic among chemists. Its stability under various pH conditions is another frequently asked question, highlighting the need for detailed technical data.

From a commercial perspective, tert-butyl N-6-(2-methylphenyl)-6-oxohexylcarbamate is gaining traction as a high-value intermediate. Suppliers and manufacturers often emphasize its CAS no. 2008621-61-0 in product listings to cater to the growing demand. The compound's compatibility with cross-coupling reactions and other advanced synthetic techniques further enhances its appeal. As the pharmaceutical industry continues to innovate, the relevance of carbamate derivatives like this one is expected to rise.

In conclusion, tert-butyl N-6-(2-methylphenyl)-6-oxohexylcarbamate (CAS no. 2008621-61-0) represents a fascinating area of research and application. Its structural uniqueness, combined with its utility in synthetic chemistry, positions it as a compound of significant interest. Whether for academic studies or industrial applications, this molecule offers ample opportunities for exploration and innovation.